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Compound of Interest

Compound Name: C.l. Pigment Violet 32

Cat. No.: B076289

An In-depth Technical Guide to Pigment Violet 32

This technical guide provides a comprehensive overview of the chemical and physical
properties of Pigment Violet 32, a synthetic organic pigment valued for its vibrant violet hue.
The information is intended for researchers, scientists, and professionals in drug development
and related fields who require precise technical data.

Molecular and Chemical Properties

Pigment Violet 32 is a complex organic molecule with a single azo group in its structure.[1] Its
chemical stability and color intensity make it a subject of interest in various industrial and
research applications.

Quantitative Data Summary

The key molecular and physical data for Pigment Violet 32 are summarized in the table below
for clear and easy comparison.
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Property Value References
Molecular Formula C27H24N607S [1112113114]
Molecular Weight 576.58 g/mol [1112][3][5]
Exact Mass 576.1427 u [2]

CAS Number 12225-08-0 [11[2]13][4]

) C: 56.24%, H: 4.20%, N:
Elemental Analysis [2]
14.58%, O: 19.42%, S: 5.56%

2-Naphthalenecarboxamide,
N-(2,3-dihydro-2-oxo-1H-
benzimidazol-5-yl)-4-((2,5-

IUPAC Name ) [2]
dimethoxy-4-
((methylamino)sulfonyl)phenyl)

azo)-3-hydroxy-

Synthesis Pathway

The manufacturing of Pigment Violet 32 involves a two-step diazotization and coupling
reaction. This process is a standard method for producing azo pigments.

Experimental Protocol: Synthesis of Pigment Violet 32

The synthesis of Pigment Violet 32 is achieved through the diazotization of 2,5-Dimethoxy-4-
amino-N-methylbenzenesulfonamide, which is then coupled with 3-Hydroxy-N-(2-oxo-5-
benzimidazolinyl)-2-naphthamide.[1][3]

Step 1: Diazotization
e Reactant: 2,5-Dimethoxy-4-amino-N-methylbenzenesulfonamide

e Procedure: The primary aromatic amine is treated with a source of nitrous acid (typically
sodium nitrite in an acidic medium) at low temperatures to form a diazonium salt.

Step 2: Azo Coupling
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e Reactants: The diazonium salt from Step 1 and 3-Hydroxy-N-(2-ox0-5-benzimidazolinyl)-2-
naphthamide (the coupling component).

e Procedure: The diazonium salt is reacted with the coupling component under controlled pH
conditions. The electrophilic diazonium ion attacks the electron-rich coupling component,
resulting in the formation of the azo-coupled Pigment Violet 32.

The logical workflow for the synthesis of Pigment Violet 32 is illustrated in the following
diagram.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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